Cas no 2229165-48-2 (3-bromo-2-(chloromethyl)-1-methyl-1H-indole)

• Product Name: 3-bromo-2-(chloromethyl)-1-methyl-1H-indole
• CAS No: 2229165-48-2
• MF: C₁₀H₉BrClN
• MW: 258.542160749435
• CID: 6437694
• PubChem ID: 149027957
• Update Time: 2025-05-20

3-bromo-2-(chloromethyl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(chloromethyl)-1-methyl-1H-indole
• 2229165-48-2
• EN300-1921567

• Inchi： 1S/C10H9BrClN/c1-13-8-5-3-2-4-7(8)10(11)9(13)6-12/h2-5H,6H2,1H3
• InChI Key： QETVJSODPQXHEX-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 256.96069g/mol
• Monoisotopic Mass: 256.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 4.9Ų

Additional information on 3-bromo-2-(chloromethyl)-1-methyl-1H-indole

Research Briefing on 3-Bromo-2-(chloromethyl)-1-methyl-1H-indole (CAS: 2229165-48-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-Bromo-2-(chloromethyl)-1-methyl-1H-indole (CAS: 2229165-48-2) has emerged as a significant compound in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for bioactive molecules. Recent studies have highlighted its utility in medicinal chemistry, particularly in the synthesis of indole-based scaffolds that exhibit diverse biological activities. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of novel kinase inhibitors. The researchers utilized 3-bromo-2-(chloromethyl)-1-methyl-1H-indole as a key intermediate in developing selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The unique reactivity of both the bromo and chloromethyl groups allowed for efficient diversification of the indole core, enabling structure-activity relationship studies that identified compounds with improved potency and selectivity profiles.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of this compound in generating new indole derivatives with potent activity against drug-resistant bacterial strains. The study revealed that modifications at the 2-position, facilitated by the reactive chloromethyl group, significantly enhanced antibacterial activity while maintaining favorable toxicity profiles. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

From a chemical biology perspective, researchers have exploited 3-bromo-2-(chloromethyl)-1-methyl-1H-indole as a versatile probe for studying protein-ligand interactions. A 2024 Nature Chemical Biology paper described its use in developing covalent inhibitors targeting cysteine residues in oncogenic proteins. The compound's dual functionality allowed for both reversible binding through the indole core and irreversible modification via the chloromethyl group, providing valuable tools for investigating protein function and developing targeted therapies.

The compound's stability and reactivity have also made it valuable in materials science applications. Recent work published in ACS Applied Materials & Interfaces (2023) demonstrated its incorporation into conductive polymers with potential applications in biosensing. The bromo group facilitated cross-coupling reactions to extend conjugation, while the chloromethyl group enabled subsequent functionalization with biological recognition elements.

Ongoing research continues to explore the full potential of 3-bromo-2-(chloromethyl)-1-methyl-1H-indole in drug discovery and chemical biology. Current challenges include optimizing synthetic routes for large-scale production and further characterizing its reactivity patterns. Future directions may involve its application in PROTAC development and as a building block for DNA-encoded libraries, highlighting its continued relevance in pharmaceutical research.